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Compound of Interest

Compound Name: 2-Benzoylbenzaldehyde

Cat. No.: B091356

Audience: Researchers, scientists, and drug development professionals.

Introduction: 2-Benzoylbenzaldehyde and its primary derivative, 2-benzoylbenzoic acid, are
versatile starting materials in the synthesis of a variety of pharmaceutical intermediates. Their
unique bifunctional structure, featuring a ketone and an aldehyde or carboxylic acid on
adjacent positions of a benzene ring, allows for the construction of complex heterocyclic and
polycyclic systems. These scaffolds are central to the structure of several active
pharmaceutical ingredients (APIs). This document provides detailed protocols for the synthesis
of key pharmaceutical intermediates derived from these precursors, including the tricyclic
antidepressant Doxepin and various isoindolinone derivatives, which are precursors to
anxiolytic drugs.

Application 1: Synthesis of Doxepin

Doxepin is a tricyclic antidepressant and anxiolytic agent. Its synthesis relies on the formation
of a dibenzo[b,e]oxepin-11(6H)-one core, which is derived from 2-benzoylbenzoic acid. The
following sections detail the multi-step synthesis from a common starting material.

Logical Workflow for Doxepin Synthesis
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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